Cas no 142022-58-0 (Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)-)

• Product Name: Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)-
• CAS No: 142022-58-0
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 237105
• Update Time: 2025-05-24

Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)-
• 2,3,6-Trichlorophenyl 4'-nitrophenyl ether
• 2,3,6-Trichlorophenyl-4-nitrophenyl ether

• Inchi： 1S/C12H6Cl3NO3/c13-9-5-6-10(14)12(11(9)15)19-8-3-1-7(2-4-8)16(17)18/h1-6H
• InChI Key： ANENTINYATZARC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1OC1C=CC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.94100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.1

Experimental Properties

• PSA: 55.05000
• LogP: 5.87050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)-

Comprehensive Analysis of Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)- (CAS No. 142022-58-0)

Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)- (CAS No. 142022-58-0) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique molecular structure. This compound belongs to the class of chlorinated aromatic ethers, which are widely studied for their chemical reactivity and potential uses in material science. The presence of both trichloro and nitrophenoxy groups in its structure makes it a subject of interest for synthetic chemists and environmental researchers alike.

In recent years, the demand for high-performance chemical intermediates has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty materials. Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)- fits into this niche as a versatile building block. Its electron-withdrawing nitro group and chlorine substituents enhance its reactivity in nucleophilic substitution reactions, making it valuable for designing complex molecules. Researchers are particularly interested in its potential role in green chemistry initiatives, where minimizing waste and optimizing synthetic routes are critical.

One of the most frequently asked questions about CAS No. 142022-58-0 revolves around its stability and compatibility with other reagents. Studies indicate that this compound exhibits moderate thermal stability, but precautions should be taken to avoid prolonged exposure to high temperatures or strong oxidizing agents. Its solubility profile—soluble in organic solvents like dichloromethane and acetone but insoluble in water—makes it suitable for reactions in non-aqueous media. This property aligns with the growing trend of solvent-free synthesis and catalytic transformations, which are hot topics in sustainable chemistry.

Another area of interest is the environmental impact of chlorinated aromatic compounds. While Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)- is not classified as hazardous under standard regulations, its degradation pathways and byproducts are under scrutiny. Modern analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to monitor its behavior in various conditions. This aligns with the broader industry focus on eco-friendly chemical design and lifecycle assessment.

From a commercial perspective, the supply chain for CAS No. 142022-58-0 is robust, with manufacturers emphasizing high-purity grades for research and development. The compound's applications extend to dye synthesis, polymer modification, and even electronic materials, where its aromatic backbone contributes to desired electronic properties. As industries pivot toward bio-based alternatives, the role of such compounds in hybrid material systems is being re-evaluated.

In conclusion, Benzene,1,2,4-trichloro-3-(4-nitrophenoxy)- (CAS No. 142022-58-0) represents a fascinating intersection of chemistry and innovation. Its structural features and reactivity profile make it a valuable tool for researchers exploring advanced synthetic methodologies and sustainable material solutions. As the scientific community continues to address challenges like waste reduction and energy-efficient processes, compounds like this will remain at the forefront of discovery.